(3S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C21H18F3NO4/c22-21(23,24)18-10-25(9-16(18)19(26)27)20(28)29-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,16-18H,9-11H2,(H,26,27)/t16-,18-/m1/s1
• InChI Key: DOJPLTFLADEFCA-SJLPKXTDSA-N
• Canonical SMILES: C1C(C(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(F)(F)F)C(=O)O
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(F)(F)F)C(=O)O
• Molecular Formula: C21H18F3NO4
• Molecular Weight: 405.4 g/mol

Description

(3S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C21H18F3NO4 and its molecular weight is 405.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

Research has shown the utility of trifluoromethyl-substituted compounds in the synthesis of pyridine- and quinolinecarboxylic acids. Trifluoromethyl groups, similar to the one present in the target compound, have been introduced by deoxygenative fluorination or displacement of ring-bound bromine or iodine, showcasing the compound's relevance in constructing complex fluorinated molecules which are prevalent in pharmaceuticals and agrochemicals (Cottet et al., 2003).

Material Science

In the field of material science, lanthanide-based coordination polymers assembled from derivatives of aromatic carboxylic acids demonstrate intriguing photophysical properties. Similar structural motifs to “(3S,4S)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid” have been utilized to support lanthanide coordination compounds, which are characterized by their luminescence efficiencies, making them potential candidates for optoelectronic applications (Sivakumar et al., 2011).

Medicinal Chemistry

The compound's core structure has facilitated the design and synthesis of potent inhibitors against influenza neuraminidase. Such inhibitors, incorporating pyrrolidine cores similar to the query compound, have demonstrated significant potential in treating influenza infections, showcasing the compound's utility in the development of new antiviral drugs (Wang et al., 2001).

Organic Chemistry and Catalysis

Sulfonamides derived from cyclic amines, such as pyrrolidine, have shown promising results as terminators of cationic cyclizations, indicating the potential of pyrrolidine-based compounds in synthetic organic chemistry to facilitate the efficient formation of polycyclic systems (Haskins & Knight, 2002).